Cas no 886851-30-5 (N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine)

• Product Name: N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine
• CAS No: 886851-30-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• MDL: MFCD08435863
• CID: 712920
• PubChem ID: 18525740
• Update Time: 2025-05-21

N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,N-methyl-6-(4-morpholinyl)-
• N-methyl-1-(6-morpholin-4-ylpyridin-2-yl)methanamine
• N-Methyl-N-[(6-morpholin-4-ylpyridin-2-yl)methyl]amine
• N-Methyl-1-(6-morpholinopyridin-2-yl)methanamine
• DTXSID10594501
• MS-22408
• N-Methyl-1-[6-(morpholin-4-yl)pyridin-2-yl]methanamine
• J-523717
• AKOS011569894
• 886851-30-5
• EN300-23341648
• methyl({[6-(morpholin-4-yl)pyridin-2-yl]methyl})amine
• starbld0001089
• SCHEMBL10154077
• DB-078113
• N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine

• MDL： MFCD08435863
• Inchi： 1S/C11H17N3O/c1-12-9-10-3-2-4-11(13-10)14-5-7-15-8-6-14/h2-4,12H,5-9H2,1H3
• InChI Key： CULRQHZBTPUFEB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=C(CNC)N=2)CC1

Computed Properties

• Exact Mass: 207.13700
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.104
• Boiling Point: 129 °C
• Flash Point: 170.5°C
• Refractive Index: 1.544
• PSA: 37.39000
• LogP: 1.09350

Additional information on N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine

Introduction to N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine (CAS No. 886851-30-5)

N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine, a compound with the chemical identifier CAS No. 886851-30-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine incorporates a pyridine core substituted with a morpholine ring, which is known for its ability to enhance bioavailability and metabolic stability. Such structural features make it an attractive candidate for further investigation in drug development.

The significance of this compound lies in its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. Recent studies have highlighted the utility of pyridine-based compounds in the development of central nervous system (CNS) drugs, due to their ability to cross the blood-brain barrier effectively. The presence of the morpholine moiety further enhances its pharmacokinetic profile, making it a promising candidate for therapeutic applications.

In the realm of medicinal chemistry, the synthesis and characterization of N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine have been subjects of extensive research. The compound's structure allows for modifications that can fine-tune its biological activity, making it a versatile scaffold for drug discovery. Researchers have been particularly interested in its potential as a precursor for developing novel treatments for neurological disorders, where precise targeting and minimal side effects are crucial.

Recent advancements in computational chemistry have enabled more efficient virtual screening processes, allowing scientists to predict the binding affinity of N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine to various biological targets. This has accelerated the discovery pipeline, leading to faster identification of lead compounds that can be further optimized for clinical use. The integration of machine learning algorithms has further enhanced these efforts, providing insights into structural modifications that could improve efficacy and reduce toxicity.

The pharmacological properties of this compound have been explored through both in vitro and in vivo studies. Initial findings suggest that N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine exhibits promising activity against several disease-related targets. Its ability to modulate neurotransmitter pathways makes it a candidate for treating conditions such as depression, anxiety, and cognitive disorders. Additionally, its structural similarity to known pharmacologically active compounds suggests that it may exhibit synergistic effects when combined with other therapeutic agents.

The synthetic route to N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine has been optimized to ensure high yield and purity. Modern synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only improve the scalability of production but also minimize environmental impact, aligning with green chemistry principles.

The role of this compound in drug development is further underscored by its potential as a building block for more sophisticated molecules. By serving as an intermediate, it enables the creation of novel drug candidates with tailored properties. This approach is particularly valuable in addressing complex diseases that require multifaceted therapeutic strategies.

Future research directions include exploring the metabolic pathways involving N-methyl-N-(6-morpholin-4-ylpyridin-2-yl)methylamine and understanding its long-term safety profile. Detailed pharmacokinetic studies will be essential to determine how the compound behaves within the body over time, providing critical data for regulatory submissions and clinical trials.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the study of N-methyl-N-(6-morpholin-4-yipyridin--2--ylmethylamine. Such partnerships facilitate the sharing of resources and expertise, accelerating the pace at which new drugs reach patients. The open access publication of research findings has also contributed to a more transparent and collaborative environment within the scientific community.

In conclusion, N-methyl-N-(6-morpholin--4--yipyridin--2--ylmethylamine (CAS No. 886851--30--5) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications in drug development position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.